Cas no 88406-76-2 (Ethyl 3-[3-amino-4-cyano-5-(methylsulfanyl)thiophen-2-yl]-3-oxopropanoate)

• Product Name: Ethyl 3-[3-amino-4-cyano-5-(methylsulfanyl)thiophen-2-yl]-3-oxopropanoate
• CAS No: 88406-76-2
• MF: C₁₁H₁₂N₂O₃S₂
• MW: 284.354579925537
• CID: 993056
• PubChem ID: 341565
• Update Time: 2025-04-20

Ethyl 3-[3-amino-4-cyano-5-(methylsulfanyl)thiophen-2-yl]-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(3-amino-4-cyano-5-methylsulfanylthiophen-2-yl)-3-oxopropanoate
• DTXSID90321377
• 88406-76-2
• NSC373935
• NSC-373935
• Ethyl 3-[3-amino-4-cyano-5-(methylsulfanyl)thiophen-2-yl]-3-oxopropanoate

• Inchi： 1S/C11H12N2O3S2/c1-3-16-8(15)4-7(14)10-9(13)6(5-12)11(17-2)18-10/h3-4,13H2,1-2H3
• InChI Key： IJWWDGMABDBYSX-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=C1C(CC(=O)OCC)=O)N)SC

Computed Properties

• Exact Mass: 284.02893460g/mol
• Monoisotopic Mass: 284.02893460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 147Ų